Cas no 96701-59-6 ((2-chloro-5-nitrophenyl)hydrazine)

• Product Name: (2-chloro-5-nitrophenyl)hydrazine
• CAS No: 96701-59-6
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• MDL: MFCD00661587
• CID: 1986957
• PubChem ID: 4103137
• Update Time: 2025-06-11

(2-chloro-5-nitrophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (2-chloro-5-nitrophenyl)-
• 1-(2-chloro-5-nitrophenyl)hydrazine
• (2-Chloro-5-nitrophenyl)hydrazine (ACI)
• NSC 129715
• (2-chloro-5-nitrophenyl)hydrazine
• DB-145719
• EN300-273663
• J-500703
• (2-Chloro-5-nitro-phenyl)hydrazine
• NSC-129715
• AFLNRUNCZIJHFW-UHFFFAOYSA-N
• AG-777/25006402
• NSC129715
• 2-CHLORO-5-NITRO-PHENYL-HYDRAZINE
• AKOS004123515
• 2-chloro-5-nitrophenylhydrazine
• CS-0268705
• SCHEMBL9122336
• F83417
• 1-{2-chloro-5-nitrophenyl}hydrazine
• 96701-59-6

• MDL： MFCD00661587
• Inchi： 1S/C6H6ClN3O2/c7-5-2-1-4(10(11)12)3-6(5)9-8/h1-3,9H,8H2
• InChI Key： AFLNRUNCZIJHFW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(NN)C(Cl)=CC=1)=O

Computed Properties

• Exact Mass: 187.015
• Monoisotopic Mass: 187.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-chloro-5-nitrophenyl)hydrazine

Introduction to (2-chloro-5-nitrophenyl)hydrazine (CAS No. 96701-59-6)

(2-chloro-5-nitrophenyl)hydrazine, identified by its CAS number 96701-59-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications in the synthesis of various pharmacologically active molecules. Its unique structural features, comprising both chloro and nitro substituents on a phenyl ring, make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of (2-chloro-5-nitrophenyl)hydrazine consists of a benzene ring substituted with a chlorine atom at the 2-position and a nitro group at the 5-position, with a hydrazine moiety attached. This configuration imparts distinct reactivity, enabling its use in diverse chemical transformations. The presence of both electron-withdrawing groups enhances its utility in cross-coupling reactions, hydrogenation processes, and as a precursor in the synthesis of heterocyclic compounds.

In recent years, (2-chloro-5-nitrophenyl)hydrazine has been extensively studied for its potential in medicinal chemistry. One of the most notable applications is its role as a building block in the synthesis of antitumor and antimicrobial agents. The hydrazine group can readily engage in condensation reactions with carbonyl compounds, forming hydrazones, which are crucial intermediates in drug development. Additionally, the chloro and nitro substituents provide handles for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

Recent research has highlighted the compound's significance in the development of kinase inhibitors, which are pivotal in targeted cancer therapies. For instance, derivatives of (2-chloro-5-nitrophenyl)hydrazine have been investigated for their ability to inhibit tyrosine kinases, enzymes overexpressed in many cancers. The nitro group can be reduced to an amine, enabling further derivatization into more complex structures with enhanced binding affinity to biological targets. This adaptability makes it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

The compound's reactivity also extends to its application in polymer chemistry. (2-chloro-5-nitrophenyl)hydrazine can serve as a monomer or cross-linking agent in the synthesis of advanced materials. Its ability to participate in Michael addition reactions and other nucleophilic substitutions allows for the creation of polymers with tailored properties. These materials have potential applications in electronics, coatings, and biodegradable plastics, showcasing the compound's broad utility beyond pharmaceuticals.

In addition to its synthetic value, (2-chloro-5-nitrophenyl)hydrazine has been explored for its role in catalysis. The compound can act as a ligand or co-catalyst in various organic transformations, including oxidation and reduction reactions. Its electronic properties facilitate efficient electron transfer processes, making it useful in developing sustainable synthetic methods. Such advancements are crucial for reducing the environmental impact of chemical manufacturing and improving reaction yields.

The pharmacological potential of (2-chloro-5-nitrophenyl)hydrazine has also been investigated in the context of neurodegenerative diseases. Studies suggest that derivatives of this compound may interfere with pathological protein aggregation processes associated with conditions like Alzheimer's disease. The hydrazine group's ability to form stable complexes with biological molecules makes it an attractive candidate for developing chelating agents or protease inhibitors. Further research is needed to fully elucidate its mechanisms of action and therapeutic efficacy.

From an industrial perspective, (2-chloro-5-nitrophenyl)hydrazine is valued for its role in fine chemical synthesis. Its availability through scalable synthetic routes makes it a cost-effective intermediate for large-scale production. Manufacturers leverage its reactivity to produce high-value chemicals used in agrochemicals, dyes, and specialty chemicals. The compound's versatility ensures its continued relevance across multiple industries.

The safety profile of (2-chloro-5-nitrophenyl)hydrazine is another critical consideration. While it is not classified as hazardous under standard conditions, proper handling protocols must be followed to prevent exposure risks. Research into safer synthetic methodologies and application-specific formulations aims to mitigate potential hazards while maintaining its synthetic utility. This aligns with broader industry efforts to promote green chemistry principles and reduce workplace risks.

In conclusion, (2-chloro-5-nitrophenyl)hydrazine (CAS No. 96701-59-6) is a multifaceted compound with significant applications across organic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it indispensable in drug development and material science. As research continues to uncover new applications and synthetic strategies, this compound will remain at the forefront of innovation in chemical sciences.